Cas no 328289-91-4 (Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-)

• Product Name: Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-
• CAS No: 328289-91-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 853933
• Update Time: 2026-04-29

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-
• 4-(2,6-Dimethyl-piperidin-1-ylmethyl)-phenylamine
• 4-[(2,6-dimethylpiperidin-1-yl)methyl]aniline
• 4-[(2,6-dimethylpiperidyl)methyl]phenylamine

• Inchi： InChI=1S/C14H22N2/c1-11-4-3-5-12(2)16(11)10-13-6-8-14(15)9-7-13/h6-9,11-12H,3-5,10,15H2,1-2H3
• InChI Key： OXTPGYNBWHJWOR-UHFFFAOYSA-N
• SMILES： CC1CCCC(C)N1CC2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 218.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.26000
• LogP: 3.55080

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-

Recent Advances in the Study of Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- (CAS: 328289-91-4)

The compound Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- (CAS: 328289-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinylmethyl substitution on the benzene ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- may interact with specific receptors in the central nervous system, offering possibilities for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural and functional characteristics.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action at the molecular level. These findings highlight the versatility of Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- as a candidate for developing novel antimicrobial agents, especially in the face of rising antibiotic resistance.

Another noteworthy development is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through innovative catalytic methods, which are critical for scaling up production for clinical trials. Computational chemistry approaches, such as molecular docking and density functional theory (DFT) calculations, have also been employed to predict its interactions with biological targets, further guiding experimental design.

The safety profile of Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- has been another focal point. Toxicological assessments in animal models have provided preliminary data on its pharmacokinetics and potential side effects, which are essential for its progression into human trials. These studies underscore the importance of balancing efficacy with safety in the development of new therapeutic agents.

In conclusion, the latest research on Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- (CAS: 328289-91-4) underscores its multifaceted potential in drug discovery. From neurological to antimicrobial applications, this compound represents a promising avenue for future therapeutic development. Continued research efforts are expected to further elucidate its mechanisms and expand its clinical applicability, making it a compound of significant interest in the pharmaceutical industry.